Cas no 1261739-79-0 (2,3-Dichloro-4-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2,3-Dichloro-4-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261739-79-0
• MF: C₁₂H₆Cl₂F₃N
• MW: 292.083951473236
• CID: 4984377
• Update Time: 2025-11-01

2,3-Dichloro-4-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H6Cl2F3N/c13-10-8(5-6-18-11(10)14)7-3-1-2-4-9(7)12(15,16)17/h1-6H
• InChI Key： ATDUPDRWYPFWGR-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CC=1C1C=CC=CC=1C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Dichloro-4-(2-(trifluoromethyl)phenyl)pyridine

Introduction to 2,3-Dichloro-4-(2-(trifluoromethyl)phenyl)pyridine (CAS No: 1261739-79-0)

2,3-Dichloro-4-(2-(trifluoromethyl)phenyl)pyridine, identified by its CAS number 1261739-79-0, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aromatic compound has garnered attention due to its versatile structural properties and potential applications in drug discovery and material science. The presence of both chloro and trifluoromethyl substituents on the pyridine ring imparts unique electronic and steric characteristics, making it a valuable scaffold for developing novel bioactive molecules.

The compound's molecular structure consists of a pyridine core substituted at the 2 and 3 positions with chlorine atoms, while the 4-position is linked to a phenyl ring that carries a trifluoromethyl group. This specific arrangement enhances the compound's reactivity and binding affinity, which are critical factors in medicinal chemistry. The trifluoromethyl group, in particular, is known for its ability to modulate metabolic stability and lipophilicity, thereby influencing the pharmacokinetic profile of potential drug candidates.

In recent years, 2,3-Dichloro-4-(2-(trifluoromethyl)phenyl)pyridine has been extensively studied for its role in synthesizing kinase inhibitors and other small-molecule drugs. Kinase enzymes are pivotal targets in oncology and inflammatory diseases, and compounds with pyridine moieties have shown promise in disrupting aberrant signaling pathways. The chloro substituents on the pyridine ring facilitate nucleophilic substitution reactions, allowing for further derivatization and customization of the molecule to optimize its biological activity.

One of the most compelling aspects of this compound is its utility in designing molecules that interact with biological targets through hydrophobic interactions and hydrogen bonding. The electron-withdrawing nature of the trifluoromethyl group enhances the compound's binding affinity to proteins, while the chloro groups provide additional points for interaction. These features make it an attractive candidate for further exploration in fragment-based drug design, where small molecules are used as starting points for developing more complex therapeutic agents.

The pharmaceutical industry has been particularly interested in leveraging the structural motifs of 2,3-Dichloro-4-(2-(trifluoromethyl)phenyl)pyridine to develop next-generation drugs. For instance, researchers have investigated its potential as a precursor for inhibitors of tyrosine kinases, which are overexpressed in many cancers. By modifying the substituents on the pyridine ring, scientists can fine-tune the compound's selectivity and potency against specific kinases. This flexibility underscores the compound's importance as a building block in medicinal chemistry.

Moreover, the compound's electronic properties make it suitable for applications beyond drug development. In materials science, for example, it can be used to synthesize organic semiconductors and light-emitting diodes (LEDs). The presence of fluorine atoms enhances electron delocalization within the molecule, which is beneficial for optimizing charge transport properties. This dual functionality—pharmaceutical relevance and material science applicability—makes 2,3-Dichloro-4-(2-(trifluoromethyl)phenyl)pyridine a multifaceted compound with broad industrial potential.

In academic research, recent studies have highlighted the compound's role in developing novel pesticides and agrochemicals. The structural features of this molecule contribute to its ability to interact with biological targets in pests while maintaining low toxicity to non-target organisms. This aligns with the growing demand for environmentally friendly agrochemicals that minimize ecological impact. By exploring derivatives of 2,3-Dichloro-4-(2-(trifluoromethyl)phenyl)pyridine, researchers aim to create more effective and sustainable solutions for crop protection.

The synthesis of this compound typically involves multi-step organic reactions, including chlorination and alkylation processes. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired pyridine derivatives efficiently.

The growing interest in fluorinated compounds has also driven innovation in synthetic routes for 2,3-Dichloro-4-(2-(trifluoromethyl)phenyl)pyridine. Fluorochemicals are valued for their unique physicochemical properties, which can significantly impact drug efficacy and bioavailability. Researchers are continuously refining synthetic strategies to incorporate fluorine atoms more seamlessly into molecular architectures, thereby expanding the library of fluorinated pyridines available for medicinal chemistry applications.

In conclusion, 2,3-Dichloro-4-(2-(trifluoromethyl)phenyl)pyridine (CAS No: 1261739-79-0) represents a promising compound with diverse applications across pharmaceuticals and materials science. Its structural versatility allows for extensive modifications, making it a valuable scaffold for developing innovative drugs and functional materials. As research progresses, further exploration of this molecule is expected to yield significant advancements in both academic science and industrial applications.